Cas no 1805582-35-7 (Methyl 3-bromo-2-cyanoisonicotinate)

• Product Name: Methyl 3-bromo-2-cyanoisonicotinate
• CAS No: 1805582-35-7
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4900513
• Update Time: 2025-05-23

Methyl 3-bromo-2-cyanoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-cyanoisonicotinate

• Inchi： 1S/C8H5BrN2O2/c1-13-8(12)5-2-3-11-6(4-10)7(5)9/h2-3H,1H3
• InChI Key： HDMQZBNULSJFIL-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 3-bromo-2-cyanoisonicotinate

Methyl 3-bromo-2-cyanoisonicotinate (CAS No. 1805582-35-7): A Comprehensive Overview

Methyl 3-bromo-2-cyanoisonicotinate (CAS No. 1805582-35-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both bromo and cyano functional groups, makes it particularly valuable for medicinal chemists seeking to develop novel therapeutic agents.

The Methyl 3-bromo-2-cyanoisonicotinate molecule is derived from isonicotinic acid, a well-known heterocyclic compound with a broad spectrum of biological activities. The introduction of bromine and cyano substituents at the 3rd and 2nd positions, respectively, enhances its reactivity and opens up numerous possibilities for further chemical modifications. These modifications are crucial for tailoring the compound's pharmacological profile to meet specific therapeutic requirements.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 3-bromo-2-cyanoisonicotinate scaffold has emerged as a promising candidate for this purpose due to its ability to interact with biological targets in a highly specific manner. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer metabolism and inflammation.

One of the most intriguing aspects of Methyl 3-bromo-2-cyanoisonicotinate is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of this compound, researchers can develop kinase inhibitors with improved selectivity and efficacy. Recent advances in computational chemistry have also facilitated the design of novel derivatives of Methyl 3-bromo-2-cyanoisonicotinate that exhibit enhanced binding affinity to target kinases.

The bromo and cyano groups in the molecule provide reactive sites for further functionalization, allowing chemists to explore diverse chemical transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions, expanding the compound's structural diversity. These modifications are essential for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Another area where Methyl 3-bromo-2-cyanoisonicotinate has shown promise is in the development of antimicrobial agents. The unique structural features of this compound make it capable of disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Preliminary studies have indicated that derivatives of this scaffold exhibit potent activity against resistant strains of bacteria, highlighting their potential as novel antibiotics.

The synthesis of Methyl 3-bromo-2-cyanoisonicotinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry have been utilized to streamline the process and improve scalability. These advancements have made it possible to produce larger quantities of the compound for both research and industrial applications.

In conclusion, Methyl 3-bromo-2-cyanoisonicotinate (CAS No. 1805582-35-7) is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.